Cas no 6177-73-7 (2,5-dichloro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide)

• Product Name: 2,5-dichloro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide
• CAS No: 6177-73-7
• MF: C₁₇H₁₆N₂S₂
• MW: 312.452341079712
• CID: 1629407
• PubChem ID: 703857
• Update Time: 2025-04-21

2,5-dichloro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide
• 1-[(4-methylphenyl)methylsulfanyl]-7,8-dihydro-6H-cyclopenta[2,3]thieno[2,4-d]pyrimidine
• DTXSID50351574
• 4-[(4-methylbenzyl)sulfanyl]-6,7-dihydro-5h-cyclopenta[4,5]thieno[2,3-d]pyrimidine
• 4-((4-Methylbenzyl)thio)-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine
• SR-01000471351
• ChemDiv3_002473
• HMS1480A09
• SR-01000471351-1
• Z20227640
• AB00720279-01
• 6177-73-7
• AKOS001056528
• STK971270
• BRD-K61505022-001-01-1

• Inchi： 1S/C17H16N2S2/c1-11-5-7-12(8-6-11)9-20-16-15-13-3-2-4-14(13)21-17(15)19-10-18-16/h5-8,10H,2-4,9H2,1H3
• InChI Key： NMMLPCJIFZNZRA-UHFFFAOYSA-N
• SMILES： S1C2C(=C(N=CN=2)SCC2C=CC(C)=CC=2)C2=C1CCC2

Computed Properties

• Exact Mass: 336.98457
• Monoisotopic Mass: 312.07549087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• PSA: 54.88